[6-(Trifluoromethyl)oxan-2-yl]methanamine hydrochloride

• IUPAC Name: [6-(trifluoromethyl)oxan-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C7H12F3NO.ClH/c8-7(9,10)6-3-1-2-5(4-11)12-6;/h5-6H,1-4,11H2;1H
• InChI Key: AKWBXKNCOMNUHT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC(C1)C(F)(F)F)CN.Cl
• Molecular Formula: C7H13ClF3NO
• Molecular Weight: 219.63 g/mol
• CAS RN: 2126163-16-2

Description

“[6-(Trifluoromethyl)oxan-2-yl]methanamine hydrochloride” is a chemical compound with the CAS Number: 2126163-16-2. It has a molecular weight of 219.63. The IUPAC name for this compound is (6-(trifluoromethyl)tetrahydro-2H-pyran-2-yl)methanamine hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H12F3NO.ClH/c8-7(9,10)6-3-1-2-5(4-11)12-6;/h5-6H,1-4,11H2;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

“[6-(Trifluoromethyl)oxan-2-yl]methanamine hydrochloride” is a powder at room temperature. Unfortunately, other physical and chemical properties like melting point, boiling point, density, etc., are not available in the sources I have access to.

Scientific Research Applications

Catalysis and Organic Synthesis

• Methane Monooxygenase Models : A study explored diiron(III) complexes of tridentate 3N ligands as functional models for methane monooxygenases. These complexes catalyze selective hydroxylation of alkanes, demonstrating the potential for synthetic applications in mimicking natural enzymatic processes (Sankaralingam & Palaniandavar, 2014).

Photophysical Properties and Materials Science

• Luminescent Materials : Research on europium and lutetium diketonates with a neutral polydentate imidazolylmethanamine ligand revealed insights into their structures and photophysical properties. Such materials are of interest for applications in organic light-emitting diodes (OLEDs) and other photonic devices (Kisel et al., 2015).

Medicinal Chemistry

• Anticancer Activity : New palladium(II) and platinum(II) complexes based on pyrrole Schiff bases were synthesized and showed significant anticancer activity. These findings suggest potential applications in developing new therapeutic agents (Mbugua et al., 2020).

Environmental Science

• Degradation Products in Water : A study focused on the degradation products of benzophenone-3 in chlorinated seawater swimming pools. Understanding the transformation products of organic compounds in aquatic environments is crucial for assessing their environmental impact and for water treatment processes (Manasfi et al., 2015).

Organometallic Chemistry

• Catalytic Activity : Research on iron(III) complexes with pyridoxal Schiff base highlighted their enhanced cellular uptake, selectivity, and remarkable photocytotoxicity under red light. These studies contribute to the field of photodynamic therapy, where light-activated compounds are used to target cancer cells (Basu et al., 2015).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.